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Compound of Interest

Compound Name: LDN193189 Tetrahydrochloride

Cat. No.: B2546857 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: LDN193189 is a potent and selective small molecule inhibitor of the Bone

Morphogenetic Protein (BMP) signaling pathway.[1][2] It is a derivative of Dorsomorphin and

exhibits high affinity for BMP type I receptors, specifically ALK1, ALK2, ALK3, and ALK6, with

greater specificity for BMP receptors over TGF-β receptors.[3][4] By inhibiting these receptors,

LDN193189 effectively blocks the phosphorylation of downstream mediators Smad1, Smad5,

and Smad8, thereby attenuating BMP-induced gene transcription.[4][5][6] These application

notes provide a comprehensive guide for utilizing LDN193189 Tetrahydrochloride in cell

culture experiments, including its mechanism of action, protocols for use, and relevant

quantitative data.

Mechanism of Action
LDN193189 exerts its inhibitory effect by targeting the ATP-binding pocket of the kinase domain

of BMP type I receptors. This prevents the phosphorylation and activation of these receptors by

upstream BMP ligands. The inhibition of ALK1, ALK2, ALK3, and ALK6 disrupts the canonical

Smad signaling pathway (Smad1/5/8) and can also affect non-Smad pathways such as the p38

MAPK, ERK1/2, and Akt signaling cascades.[1][7] The high selectivity of LDN193189 for BMP

receptors over other signaling pathways, including TGF-β, makes it a valuable tool for

dissecting the specific roles of BMP signaling in various biological processes.
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The following table summarizes the inhibitory concentrations (IC50) of LDN193189 against

various kinases and provides typical working concentrations used in cell culture experiments.

Target IC50 (nM) Cell Line
Assay

Type

Working

Concentra

tion

Incubation

Time
Reference

ALK1 0.8 -
Kinase

Assay
- - [3]

ALK2 0.8, 5 -
Kinase

Assay
- - [3][5]

ALK3 5.3, 30 -
Kinase

Assay
- - [3][5]

ALK6 16.7 -
Kinase

Assay
- - [3]

ALK4 101 C2C12
Kinase

Assay
- - [5]

ActRIIA 210 C2C12
Kinase

Assay
- - [5]

BMP4-

mediated

Smad1/5/8

activation

5 - - - - [5]

- - EOC216
Growth

Inhibition
0.1-10 µM 2-10 days [5]

- - OVAC429
Growth

Inhibition
- - [5]

- - BMSC

Chondroge

nic

Induction

0.1-1000

nM
14 days [4]
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Reagent Preparation: LDN193189 Tetrahydrochloride
Stock Solution
LDN193189 Tetrahydrochloride is soluble in both water and DMSO.[3] However, for cell

culture applications, preparing a concentrated stock solution in sterile DMSO is a common

practice.

Materials:

LDN193189 Tetrahydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Procedure:

To prepare a 10 mM stock solution, dissolve the appropriate amount of LDN193189
Tetrahydrochloride powder in sterile DMSO. For example, to make a 10 mM stock from a

product with a molecular weight of 479.4 g/mol , you would dissolve 4.794 mg in 1 mL of

DMSO.[3]

Vortex the solution until the powder is completely dissolved. Gentle warming at 37°C for 2-5

minutes can aid in solubilization if a precipitate is observed.[8]

Aliquot the stock solution into smaller, working volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for long-term storage, protected from light.[3][9] Stock

solutions in DMSO are generally stable for several months.[7][8]

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically

≤ 0.1%) to avoid solvent-induced cytotoxicity.[3][10]

General Cell Culture Protocol for LDN193189 Treatment
This protocol provides a general guideline for treating adherent cells with LDN193189. The

optimal conditions, including cell density, drug concentration, and incubation time, should be
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determined empirically for each cell type and experimental setup.

Materials:

Cultured cells of interest

Complete cell culture medium

LDN193189 Tetrahydrochloride stock solution (e.g., 10 mM in DMSO)

Phosphate-buffered saline (PBS), sterile

Multi-well cell culture plates

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at a density that will ensure they are in the

exponential growth phase at the time of treatment. Allow the cells to adhere and recover

overnight in a humidified incubator at 37°C with 5% CO2.

Preparation of Working Solution: On the day of treatment, thaw an aliquot of the LDN193189

stock solution. Prepare the desired final concentrations of LDN193189 by diluting the stock

solution into fresh, pre-warmed complete cell culture medium. For example, to achieve a

final concentration of 100 nM from a 10 mM stock, perform a 1:100,000 dilution. It is

recommended to perform serial dilutions to ensure accuracy.

Treatment:

Aspirate the old medium from the cell culture wells.

Wash the cells gently with sterile PBS.

Add the appropriate volume of the medium containing the desired concentration of

LDN193189 to each well.

Include a vehicle control group treated with the same concentration of DMSO as the

highest concentration of LDN193189 used.
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Incubation: Return the plate to the incubator and incubate for the desired period (e.g., 24, 48,

or 72 hours). The incubation time will depend on the specific assay and research question.

Downstream Analysis: Following incubation, the cells can be harvested and processed for

various downstream analyses, such as:

Western Blotting: To assess the phosphorylation status of Smad1/5/8, p38, or Akt.

RT-qPCR: To analyze the expression of BMP target genes.

Cell Viability/Proliferation Assays: (e.g., MTT, CellTiter-Glo) to determine the effect on cell

growth.

Differentiation Assays: To evaluate changes in cell fate.

Visualizations
Signaling Pathway of LDN193189 Inhibition
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Caption: LDN193189 inhibits BMP Type I receptors, blocking Smad and non-Smad signaling.
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Experimental Workflow for LDN193189 Cell Culture
Treatment
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Caption: A typical workflow for treating cultured cells with LDN193189.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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